N-(4-butylphenyl)-2-[3-(2-methoxyphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[3-(2-methoxyphenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H27N3O4S/c1-3-4-7-17-10-12-18(13-11-17)26-22(29)16-27-20-14-15-33-23(20)24(30)28(25(27)31)19-8-5-6-9-21(19)32-2/h5-6,8-15,20,23H,3-4,7,16H2,1-2H3,(H,26,29)
• InChI Key: BWPOKFJJCZYVSL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4OC
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

N-(4-butylphenyl)-2-[3-(2-methoxyphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C25H25N3O4S and its molecular weight is 463.55. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research on similar pyrimidine derivatives has shown promising anticancer activities. For instance, the design and synthesis of certain pyrimidine derivatives have been explored for their in vitro cytotoxic activity against a range of cancer cell lines. This includes studies where compounds exhibited appreciable cancer cell growth inhibition, highlighting the potential of such derivatives in anticancer drug development (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Applications

Another area of application is in the development of anti-inflammatory and analgesic agents. Compounds derived from similar structural frameworks have been synthesized and evaluated for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities. These studies have revealed compounds with high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory effects, positioning them as potential candidates for the treatment of related conditions (Abu‐Hashem et al., 2020).

Antimicrobial Applications

The synthesis of novel thienopyrimidine-linked rhodanine derivatives has also been reported, with some compounds demonstrating potent antimicrobial potency against various bacterial and fungal strains. This suggests the usefulness of such compounds in addressing the challenge of microbial resistance and the development of new antimicrobial agents (Kerru et al., 2019).